50-02-2

Dexamethasone

In Stock

• CAS RN:
• 50-02-2

• Formula:
• C22H29FO5

• InChI:
• InChI=1S/C22H29FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22-/m1/s1

• InChIKey:
• UREBDLICKHMUKA-NNMPNGFMSA-N

• Anti-inflammatory glucocorticoid (IC50 = 38 nM and Ki = 6.7 nM for the glucocorticoid receptor). Displays 7-fold higher affinity for glucocorticoid receptors than hydrocortisone. Long-term effects following oral administration. Used in the generation of liver organoids.
  Dexamethasone is a synthetic glucocorticoid that binds the human glucocorticoid receptor with a higher affinity than a natural ligand, cortisol (Kd = 5 nM versus 17 nM, respectively). Through receptor activation, dexamethasone has both transactivating and transrepressing effects on gene expression, producing, in general, anti-inflammatory results.
  Dexamethasone is a synthetic adrenal corticosteroid with potent anti-inflammatory properties. In addition to binding to specific nuclear steroid receptors, dexamethasone also interferes with NF-kB activation and apoptotic pathways. This agent lacks the salt-re...

N-[(E)-1-(4-ethoxyphenyl)-3-(2-hydroxyethylamino)-3-oxoprop-1-en-2-yl]-4-methylbenzamide

• CAS RN:
• 5650-02-2

• Formula:
• C21H24N2O4

• InChI:
• InChI=1S/C21H24N2O4/c1-3-27-18-10-6-16(7-11-18)14-19(21(26)22-12-13-24)23-20(25)17-8-4-15(2)5-9-17/h4-11,14,24H,3,12-13H2,1-2H3,(H,22,26)(H,23,25)/b19-14+

• InChIKey:
• HWDRXCAAMVNBRZ-XMHGGMMESA-N

• N-[(E)-1-(4-ethoxyphenyl)-3-(2-hydroxyethylamino)-3-oxoprop-1-en-2-yl]-4-methylbenzamide is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.4 g/mol. The purity is usually 95%.

3-(Dimethylamino)-1-(4-methylphenyl)propan-1-one Hydrochloride

In Stock

• CAS RN:
• 5250-02-2

• Formula:
• C12H18ClNO

• InChI:
• InChI=1S/C12H17NO.ClH/c1-10-4-6-11(7-5-10)12(14)8-9-13(2)3;/h4-7H,8-9H2,1-3H3;1H

• InChIKey:
• SDNGTEVPTBGTKK-UHFFFAOYSA-N

• 3-(Dimethylamino)-1-(4-methylphenyl)propan-1-one Hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO and its molecular weight is 227.73 g/mol. The purity is usually 95%.

3-(2-aminoethyl)-1-adamantanecarboxylic acid

In Stock

• CAS RN:
• 97350-02-2

• Formula:
• C13H21NO2

• InChI:
• InChI=1S/C13H21NO2/c14-2-1-12-4-9-3-10(5-12)7-13(6-9,8-12)11(15)16/h9-10H,1-8,14H2,(H,15,16)

• InChIKey:
• HTMFVRGUJSJMSP-UHFFFAOYSA-N

• 3-(2-aminoethyl)-1-adamantanecarboxylic acid is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.

3-(2-Nitroethenyl)-1-phenylindole

• CAS RN:
• 63050-02-2

• Formula:
• C16H12N2O2

• InChI:
• InChI=1S/C16H12N2O2/c19-18(20)11-10-13-12-17(14-6-2-1-3-7-14)16-9-5-4-8-15(13)16/h1-12H

• InChIKey:
• JHTQRJSIADSEBT-UHFFFAOYSA-N

• 3-(2-Nitroethenyl)-1-phenylindole is a useful research compound. Its molecular formula is C16H12N2O2 and its molecular weight is 264.28 g/mol. The purity is usually 95%.

2-[4-(butylamino)benzoyl]oxy-N,N-dimethylethanamine oxide

In Stock

• CAS RN:
• 55750-02-2

• Formula:
• C15H24N2O3

• InChI:
• InChI=1S/C15H24N2O3/c1-4-5-10-16-14-8-6-13(7-9-14)15(18)20-12-11-17(2,3)19/h6-9,16H,4-5,10-12H2,1-3H3

• InChIKey:
• VGCNHTQKPJXAHJ-UHFFFAOYSA-N

• Tetracaine N-oxide is a benzoate ester.

Anazocine citrate

Usually In Stock

• CAS RN:
• 21650-02-2

• Formula:
• C22H31NO8

• InChI:
• InChI=1S/C16H23NO.C6H8O7/c1-17-11-14-9-6-10-15(12-17)16(14,18-2)13-7-4-3-5-8-13;7-3(8)1-6(13,5(11)12)2-4(9)10/h3-5,7-8,14-15H,6,9-12H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/t14-,15+,16?;

• InChIKey:
• UZKDXESOJFBSJS-JXMYBXCISA-N

• Anazocine citrate, also known as Anazocine citrate, is a useful research compound. Its molecular formula is C22H31NO8 and its molecular weight is 437.5 g/mol. The purity is usually 95%.

(E)-4-oxo-4-thiophen-2-ylbut-2-enoic acid

In Stock

• CAS RN:
• 71150-02-2

• Formula:
• C8H6O3S

• InChI:
• InChI=1S/C8H6O3S/c9-6(3-4-8(10)11)7-2-1-5-12-7/h1-5H,(H,10,11)/b4-3+

• InChIKey:
• FTZYPJRMSXWPEO-ONEGZZNKSA-N

• (E)-4-oxo-4-thiophen-2-ylbut-2-enoic acid, also known as (E)-4-oxo-4-thiophen-2-ylbut-2-enoic acid, is a useful research compound. Its molecular formula is C8H6O3S and its molecular weight is 182.2 g/mol. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-4-oxo-5-(pentanoylamino)thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-02-2

• Formula:
• C20H20ClN3O4S

• InChI:
• InChI=1S/C20H20ClN3O4S/c1-3-5-6-15(25)22-18-16-14(11-29-18)17(20(27)28-4-2)23-24(19(16)26)13-9-7-12(21)8-10-13/h7-11H,3-6H2,1-2H3,(H,22,25)

• InChIKey:
• PCNSZFRDRCOCHD-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-4-oxo-5-(pentanoylamino)thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C20H20ClN3O4S and its molecular weight is 433.91. The purity is usually 95%.

5-((3,4-dihydroisoquinolin-2(1H)-yl)(p-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898350-02-2

• Formula:
• C23H24N4OS

• InChI:
• InChI=1S/C23H24N4OS/c1-3-19-24-23-27(25-19)22(28)21(29-23)20(17-10-8-15(2)9-11-17)26-13-12-16-6-4-5-7-18(16)14-26/h4-11,20,28H,3,12-14H2,1-2H3

• InChIKey:
• FXLQCVWIVIACAT-UHFFFAOYSA-N

• 5-((3,4-dihydroisoquinolin-2(1H)-yl)(p-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H24N4OS and its molecular weight is 404.53. The purity is usually 95%.

4'-Methoxy-2-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898750-02-2

• Formula:
• C19H21NO3

• InChI:
• InChI=1S/C19H21NO3/c1-22-17-8-6-15(7-9-17)19(21)18-5-3-2-4-16(18)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3

• InChIKey:
• PMUMBIVNXOXBEN-UHFFFAOYSA-N

• 4'-Methoxy-2-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.

4-Methylidenecyclohexan-1-amine hydrochloride

In Stock

• CAS RN:
• 848650-02-2

• Formula:
• C7H14ClN

• InChI:
• InChI=1S/C7H13N.ClH/c1-6-2-4-7(8)5-3-6;/h7H,1-5,8H2;1H

• InChIKey:
• GPAYLYYLZFBQLG-UHFFFAOYSA-N

• 4-Methylidenecyclohexan-1-amine hydrochloride is a useful research compound. Its molecular formula is C7H14ClN and its molecular weight is 147.64 g/mol. The purity is usually 95%.

5-Methyl-4-(pyrrolidin-1-ylmethyl)isoxazole-3-carboxylic acid

In Stock

• CAS RN:
• 893750-02-2

• Formula:
• C10H14N2O3

• InChI:
• InChI=1S/C10H14N2O3/c1-7-8(6-12-4-2-3-5-12)9(10(13)14)11-15-7/h2-6H2,1H3,(H,13,14)

• InChIKey:
• ITGPIAXTRPSCJG-UHFFFAOYSA-N

• 5-Methyl-4-(pyrrolidin-1-ylmethyl)isoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.

N-(Pyrazin-2-YL)cyclopropanecarboxamide

In Stock

• CAS RN:
• 681250-02-2

• Formula:
• C8H9N3O

• InChI:
• InChI=1S/C8H9N3O/c12-8(6-1-2-6)11-7-5-9-3-4-10-7/h3-6H,1-2H2,(H,10,11,12)

• InChIKey:
• CWDFSLCTOYMPFF-UHFFFAOYSA-N

• N-(Pyrazin-2-YL)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18 g/mol. The purity is usually 95%.

Emricasan

In Stock

• CAS RN:
• 254750-02-2

• Formula:
• C26H27F4N3O7

• InChI:
• InChI=1S/C26H27F4N3O7/c1-12(31-24(38)25(39)32-16-8-6-5-7-13(16)26(2,3)4)23(37)33-17(10-19(35)36)18(34)11-40-22-20(29)14(27)9-15(28)21(22)30/h5-9,12,17H,10-11H2,1-4H3,(H,31,38)(H,32,39)(H,33,37)(H,35,36)/t12-,17-/m0/s1

• InChIKey:
• SCVHJVCATBPIHN-SJCJKPOMSA-N

• Emricasan is a pan-caspase inhibitor. Ex vivo, emricasan (10 mg/kg) prevents cold ischemia-warm reperfusion-induced sinusoidal endothelial cell (SEC) apoptosis and inhibits caspase-3 activation in rat liver by 55 and 94%, respectively. In vivo, emricasan reduces alanine aminotransferase (ALT) levels (ED50s = <0.01-0.38 mg/kg) as well as apoptosis and caspase activity in a dose-dependent manner in the α-Fas mouse and D-Gln/LPS rat models of liver injury. Emricasan reduces caspase-3 and caspase-8 activity, serum ALT levels, hepatocyte apoptosis, and hepatic fibrogenesis in a mouse model of high-fat diet-induced non-alcoholic steatohepatitis (NASH). It also enhances islet engraftment and lowers post-transplant fasting glucose levels in a porcine islet autotransplant model.
  Emricasan, also known as IDN 6556 and PF 03491390, is a first-in-class caspase inhibitor in clinical tr...

4-[3-(Trifluoromethyl)pyridin-2-yl]morpholine-2-carboxylic acid

• CAS RN:
• 1307550-02-2

• Formula:
• C11H11F3N2O3

• InChI:
• InChI=1S/C11H11F3N2O3/c12-11(13,14)7-2-1-3-15-9(7)16-4-5-19-8(6-16)10(17)18/h1-3,8H,4-6H2,(H,17,18)

• InChIKey:
• REIHAARGDLWFPJ-UHFFFAOYSA-N

• 4-[3-(Trifluoromethyl)pyridin-2-yl]morpholine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11F3N2O3 and its molecular weight is 276.21. The purity is usually 95%.

2-(3,5-Dimethylphenyl)isonicotinic acid, 95%

In Stock

• CAS RN:
• 1226150-02-2

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-9-5-10(2)7-12(6-9)13-8-11(14(16)17)3-4-15-13/h3-8H,1-2H3,(H,16,17)

• InChIKey:
• DBAFDZYMAIUTBE-UHFFFAOYSA-N

• 2-(3,5-Dimethylphenyl)isonicotinic acid, 95% is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

(1R)-1-(furan-3-yl)ethan-1-ol

In Stock

• CAS RN:
• 1344950-02-2

• Formula:
• C6H8O2

• InChI:
• InChI=1S/C6H8O2/c1-5(7)6-2-3-8-4-6/h2-5,7H,1H3/t5-/m1/s1

• InChIKey:
• JFYCKQFLCOKZGA-RXMQYKEDSA-N

• (1R)-1-(furan-3-yl)ethan-1-ol is a useful research compound. Its molecular formula is C6H8O2 and its molecular weight is 112.128. The purity is usually 95%.

3-[[1-[(3-Bromophenyl)methyl]azetidin-3-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379950-02-2

• Formula:
• C16H17BrN2O

• InChI:
• InChI=1S/C16H17BrN2O/c17-15-4-1-3-13(7-15)9-19-10-14(11-19)12-20-16-5-2-6-18-8-16/h1-8,14H,9-12H2

• InChIKey:
• PIGYXYDGFAZVQW-UHFFFAOYSA-N

• 3-[[1-[(3-Bromophenyl)methyl]azetidin-3-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C16H17BrN2O and its molecular weight is 333.229. The purity is usually 95%.

6-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

In Stock

• CAS RN:
• 2549050-02-2

• Formula:
• C17H21N5O5

• InChI:
• InChI=1S/C17H21N5O5/c1-20-13(8-14(23)21(2)17(20)25)15(24)22-6-4-11(5-7-22)27-16-18-9-12(26-3)10-19-16/h8-11H,4-7H2,1-3H3

• InChIKey:
• QAJSVIRDLDZSQD-UHFFFAOYSA-N

• 6-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a useful research compound. Its molecular formula is C17H21N5O5 and its molecular weight is 375.4 g/mol. The purity is usually 95%.

N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

In Stock

• CAS RN:
• 1323550-02-2

• Formula:
• C12H10N6O3S

• InChI:
• InChI=1S/C12H10N6O3S/c1-5-9(22-6(2)13-5)11-17-18-12(21-11)14-10(20)7-3-4-8(19)16-15-7/h3-4H,1-2H3,(H,16,19)(H,14,18,20)

• InChIKey:
• DJOOTTYBUSITSZ-UHFFFAOYSA-N

• N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C12H10N6O3S and its molecular weight is 318.31. The purity is usually 95%.

5-Methyl-4-(pyrrolidin-1-ylmethyl)isoxazole-3-carboxylic acid hydrochloride

• CAS RN:
• 1172847-00-5; 893750-02-2

• Formula:
• C10H15ClN2O3

• InChI:
• InChI=1S/C10H14N2O3.ClH/c1-7-8(6-12-4-2-3-5-12)9(10(13)14)11-15-7;/h2-6H2,1H3,(H,13,14);1H

• InChIKey:
• LNPDDGZBTOXQJS-UHFFFAOYSA-N

• 5-Methyl-4-(pyrrolidin-1-ylmethyl)isoxazole-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C10H15ClN2O3 and its molecular weight is 246.69. The purity is usually 95%.